Cas no 5186-09-4 (1-acetyl-1-benzoylcyclopropane)

1-acetyl-1-benzoylcyclopropane structure
5186-09-4 structure
Product Name:1-acetyl-1-benzoylcyclopropane
CAS No:5186-09-4
MF:C12H12O2
MW:188.222483634949
CID:936001
PubChem ID:4589697
Update Time:2025-04-19

1-acetyl-1-benzoylcyclopropane Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-1-benzoylcyclopropane
    • 1-(1-benzoylcyclopropyl)ethanone
    • AKOS006241139
    • DTXSID60404626
    • 5186-09-4
    • Inchi: 1S/C12H12O2/c1-9(13)12(7-8-12)11(14)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: CXGABAPZPANLJE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1(C(C)=O)CC1

Computed Properties

  • Exact Mass: 188.083729621g/mol
  • Monoisotopic Mass: 188.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 86.7
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